1-(2-Aminophenyl)-2-(methylsulfonyl)ethanone

• Molecular Formula: C9H11NO3S
• Molecular Weight: 213.26 g/mol
• IUPAC Name: 1-(2-aminophenyl)-2-methylsulfonylethanone
• InChI: InChI=1S/C9H11NO3S/c1-14(12,13)6-9(11)7-4-2-3-5-8(7)10/h2-5H,6,10H2,1H3
• InChI Key: RLBGISCXRMOVNC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC(=O)C1=CC=CC=C1N

Description

1-(2-Aminophenyl)-2-(methylsulfonyl)ethanone is a useful research compound. Its molecular formula is C9H11NO3S and its molecular weight is 213.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethylsulfone (120 g, 1.28 mol) was stirred in DMSO (350 mL). Sodium hydride (48 g of 60 wt % in mineral oil) was added in portions and the mixture heated to 60° C. Methyl anthranilate (48.3 g, 0.32 mol) was added dropwise over 3 hours while the temperature rose to 100° C. The mixture was poured into ice (500 mL) and concentrated HCl (100 mL) and the mixture stored at 4° C. overnight. The mixture was extracted with dichloromethane (3×400 mL), and the combined extracts were washed with saturated bicarbonate (3×30 mL), dried (MgSO4), and reduced to 800 mL volume. The solid that formed was removed by filtration. The filtrate was reduced to 80 mL volume. The resulting solid was collected and washed with a small volume of dichloromethane. The solid was recrystallized from chloroform to give 1-(2-aminophenyl)-2-(methylsulfonyl)ethanone (24 g).